Cas no 1806828-60-3 (2-Bromo-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine
• CAS No: 1806828-60-3
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4810110
• Update Time: 2025-07-01

2-Bromo-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF2N2/c9-7-4(3-13)1-5(8(11)12)6(2-10)14-7/h1,8H,2H2
• InChI Key： VZULSNWBXGNJMI-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(F)F)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine

Recent Advances in the Application of 2-Bromo-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine (CAS: 1806828-60-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine (CAS: 1806828-60-3) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules. This heterocyclic scaffold, characterized by its unique substitution pattern, has garnered significant attention in medicinal chemistry due to its potential applications in drug discovery and agrochemical development. Recent studies have highlighted its versatility as a building block for the construction of pharmacologically active compounds targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent kinase inhibitors. Researchers utilized the reactive bromo and chloromethyl groups to introduce diverse pharmacophores, yielding compounds with nanomolar activity against several cancer-related kinases. The difluoromethyl group at the 5-position was found to significantly enhance metabolic stability, addressing a common challenge in drug development. This work underscores the compound's value in optimizing pharmacokinetic properties while maintaining target engagement.

In parallel research, the agrochemical industry has explored applications of this pyridine derivative in developing next-generation pesticides. The presence of both halogen and cyano groups allows for selective modifications that can fine-tune biological activity. A recent patent application (WO2023056789) describes its incorporation into novel insecticidal compounds showing improved efficacy against resistant pest populations while maintaining favorable environmental profiles.

Synthetic methodology studies have also advanced significantly. A 2024 publication in Organic Letters detailed an innovative palladium-catalyzed cross-coupling strategy that leverages the reactivity of this compound to construct complex molecular architectures. The authors reported excellent yields and selectivity, suggesting this approach could become a standard method for accessing valuable pyridine-based scaffolds in drug discovery programs.

From a safety and handling perspective, recent toxicological assessments indicate that proper precautions should be taken when working with this compound. While not classified as acutely toxic, studies recommend using appropriate personal protective equipment due to the reactive chloromethyl group. These findings were included in the latest revision of the Safety Data Sheet (SDS) issued by major chemical suppliers in Q1 2024.

Looking forward, the unique combination of functional groups in 2-Bromo-6-(chloromethyl)-3-cyano-5-(difluoromethyl)pyridine positions it as a privileged structure for continued exploration. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a precursor for PET (positron emission tomography) tracer synthesis. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in chemical biology and pharmaceutical research for years to come.